2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)-N-((7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(4-cyclopropyl-6-oxopyrimidin-1-yl)-N-[[7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C17H15F3N6O2/c18-17(19,20)11-3-4-26-13(5-11)23-24-14(26)7-21-15(27)8-25-9-22-12(6-16(25)28)10-1-2-10/h3-6,9-10H,1-2,7-8H2,(H,21,27)
• InChI Key: HWNIPPDXOYESRP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=O)N(C=N2)CC(=O)NCC3=NN=C4N3C=CC(=C4)C(F)(F)F
• Molecular Formula: C17H15F3N6O2
• Molecular Weight: 392.3 g/mol

Description

2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)-N-((7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H15F3N6O2 and its molecular weight is 392.342. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

Antitumor and Antimicrobial Activities : Innovative research has led to the synthesis of compounds incorporating elements similar to the structure of interest, demonstrating antitumor and antimicrobial properties. For instance, enaminones have been used as key intermediates for the synthesis of substituted pyrazoles, showing promising cytotoxic effects against human breast and liver carcinoma cell lines, alongside antimicrobial activity (Riyadh, 2011). This indicates the compound's potential role in the development of new therapeutic agents.

Anti-inflammatory Properties : Further studies have synthesized pyridines, pyrimidinones, and oxazinones, showcasing anti-inflammatory agents using citrazinic acid. These compounds exhibited anti-inflammatory activity comparable to Prednisolone®, indicating their potential in treating inflammation-related conditions (Amr et al., 2007).

Agricultural Applications

Plant Growth Stimulation : Research into the synthesis of new derivatives, including those containing a 1,2,4-triazole, 1,3,4-oxadiazole, or furan ring, has revealed a pronounced plant growth-stimulating effect. These compounds were effective at levels of 65–87% relative to heteroauxin, highlighting their utility in enhancing agricultural productivity (Pivazyan et al., 2019).

Insecticidal Assessment : Innovative heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. This research underscores the compound's relevance in developing new agricultural chemicals to protect crops from pests (Fadda et al., 2017).

Mechanism of Action

Target of Action

The primary target of this compound is the c-Met kinase . c-Met kinase is a receptor tyrosine kinase that plays a crucial role in cellular processes such as growth, regeneration, and healing .

Mode of Action

The compound interacts with its target, the c-Met kinase, by inhibiting its activity . This inhibition occurs at the nanomolar level, indicating a strong affinity between the compound and its target .

Biochemical Pathways

The inhibition of c-Met kinase affects various biochemical pathways involved in cell growth and proliferation . By inhibiting c-Met kinase, the compound can potentially halt the growth of cancer cells .

Result of Action

The compound exhibits excellent anti-tumor activity against A549, MCF-7, and HeLa cancer cell lines . The IC50 values, which represent the concentration of the compound required to inhibit cell growth by 50%, are 0.83 ± 0.07 μM, 0.15 ± 0.08 μM, and 2.85 ± 0.74 μM for A549, MCF-7, and HeLa cell lines, respectively .